2-(4-Methyl-3-nitrophenyl)-3-(trifluoromethyl)pyridine

• CAS RN: 573676-05-8
• Molecular Formula: C13H9F3N2O2
• Molecular Weight: 282.22 g/mol
• IUPAC Name: 2-(4-methyl-3-nitrophenyl)-3-(trifluoromethyl)pyridine
• InChI: InChI=1S/C13H9F3N2O2/c1-8-4-5-9(7-11(8)18(19)20)12-10(13(14,15)16)3-2-6-17-12/h2-7H,1H3
• InChI Key: CWFULXOJYMRMNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=CC=N2)C(F)(F)F)[N+](=O)[O-]

Description

2-(4-Methyl-3-nitrophenyl)-3-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C13H9F3N2O2 and its molecular weight is 282.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-p-tolyl-3-trifluoromethyl-pyridine (8.4 mmol) in H2SO4 (6 mL) cautiously add fuming HNO3 (2 ml). Stir the mixture for 60 minutes at room temperature. Pour the mixture onto ice-water (30 mL), extract with EtOAc, neutralize with 1 N NaOH, dry over Na2SO4, and concentrate under vacuum to obtain 2-(4-methyl-3-nitro-phenyl)-3-(trifluoromethyl)-pyridine.